1-(Pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C16H13F3N4O/c17-16(18,19)12-5-1-2-6-13(12)22-15(24)20-9-11-10-21-23-8-4-3-7-14(11)23/h1-8,10H,9H2,(H2,20,22,24)
• InChI Key: NZGSBBZOKOFFIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NCC2=C3C=CC=CN3N=C2
• Molecular Formula: C16H13F3N4O
• Molecular Weight: 334.30 g/mol

Description

1-(Pyrazolo[1,5-a]pyridin-3-ylmethyl)-3-(2-(trifluoromethyl)phenyl)urea, also known as PTPU, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic properties. PTPU belongs to the class of urea derivatives and has been shown to have promising effects in various biochemical and physiological processes.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Pyridine Derivatives

  A study reported the synthesis of novel pyridine derivatives containing various biologically active heterocyclic rings, including urea derivatives. These compounds demonstrated significant in vitro antitumor activity against liver cancer (HepG2), human colon cancer (HT-29), and human breast adenocarcinoma cell lines (MCF-7), with certain derivatives showing higher antitumor activity than doxorubicin. This research highlights the potential of these compounds in cancer therapy (Hafez & El-Gazzar, 2020).

• Anticancer Agents

  Another study focused on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, designed and synthesized for their antiproliferative activity against various cancer cell lines. The research identified compounds with significant inhibitory effects, comparable to the positive-control sorafenib, suggesting their potential as anticancer agents and BRAF inhibitors (Jian et al., 2020).

Antimicrobial and Gelation Properties

• Antimicrobial Activity

  Pyrimidine derivatives, including those synthesized from key intermediates related to the chemical structure , have been explored for their antimicrobial activities. These compounds were found to exhibit significant antibacterial and antifungal properties, indicating their potential in developing new antimicrobial agents (Rathod & Solanki, 2018).

• Hydrogel Formation

  The formation of hydrogels from certain urea derivatives under specific conditions was studied, revealing that the morphology and rheology of these gels could be tuned by the identity of the anion. This research suggests applications in developing new materials with specific physical properties for various industrial and pharmaceutical uses (Lloyd & Steed, 2011).